Cas no 1261811-73-7 (2,4-Dihydroxy-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2,4-Dihydroxy-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261811-73-7
• MF: C₁₃H₇F₆NO₂
• MW: 323.190604448318
• CID: 4920514
• Update Time: 2025-05-19

2,4-Dihydroxy-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dihydroxy-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H7F6NO2/c14-12(15,16)7-3-1-6(2-4-7)10-8(21)5-9(13(17,18)19)20-11(10)22/h1-5H,(H2,20,21,22)
• InChI Key： LIXOHAKOLPSBMZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(N1)=O)C1C=CC(C(F)(F)F)=CC=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 524
• XLogP3: 3
• Topological Polar Surface Area: 49.3

Additional information on 2,4-Dihydroxy-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine

Introduction to 2,4-Dihydroxy-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261811-73-7) and Its Emerging Applications in Chemical Biology and Medicine

2,4-Dihydroxy-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine, identified by its CAS number 1261811-73-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound features a pyridine core substituted with hydroxyl groups, a trifluoromethyl group, and a phenyl ring further functionalized with another trifluoromethyl group. This unique molecular architecture imparts distinct electronic and steric properties, making it a versatile scaffold for the development of novel bioactive molecules.

The presence of multiple fluorine atoms in the molecule is particularly noteworthy, as fluorine substitution often enhances metabolic stability, lipophilicity, and binding affinity to biological targets. In recent years, the incorporation of trifluoromethyl groups into pharmaceuticals has been extensively studied due to their ability to modulate enzyme activity and receptor interactions. For instance, drugs such as oseltamivir (Tamiflu) and celecoxib utilize trifluoromethyl moieties to improve their pharmacokinetic profiles.

2,4-Dihydroxy-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine has been explored as a potential intermediate in the synthesis of various pharmacologically relevant compounds. Its pyridine backbone is a common motif in many bioactive molecules, including kinase inhibitors and antiviral agents. The hydroxyl groups at the 2- and 4-positions provide opportunities for further derivatization, allowing researchers to fine-tune the compound’s properties for specific applications.

In the realm of drug discovery, this compound has been investigated for its potential role in modulating inflammatory pathways. Pyridine derivatives are well-known for their ability to interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in the production of pro-inflammatory mediators. The structural features of 2,4-Dihydroxy-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine suggest that it may exhibit inhibitory activity against these enzymes, thereby serving as a lead compound for the development of anti-inflammatory therapeutics.

Recent studies have also highlighted the compound’s potential in oncology research. The trifluoromethyl group is frequently employed in oncology drug design due to its ability to enhance binding affinity to protein targets. Additionally, the phenyl ring substitution pattern may facilitate interactions with receptors or enzymes involved in cancer cell proliferation and survival. Preclinical investigations have suggested that derivatives of this compound may exhibit cytotoxic effects against certain cancer cell lines, making it an attractive candidate for further development.

The synthesis of 2,4-Dihydroxy-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions for constructing the pyridine core and phenyl ring substituents, followed by functional group transformations such as hydroxylation and trifluoromethylation. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in medicinal chemistry programs.

The pharmacokinetic properties of 2,4-Dihydroxy-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine are also of considerable interest. Fluoro-substituted compounds often exhibit improved bioavailability due to enhanced lipophilicity and resistance to metabolic degradation. However, thorough characterization of its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles is essential before considering its clinical translation. In vitro and in vivo studies are being conducted to evaluate its pharmacokinetic behavior and potential side effects.

The growing interest in fluorinated compounds has led to the development of new synthetic strategies that allow for more precise control over fluorine incorporation. Techniques such as electrophilic aromatic substitution and transition-metal-catalyzed reactions have enabled the introduction of multiple fluorine atoms at specific positions within the molecule. These advances have expanded the synthetic toolbox for medicinal chemists working with compounds like 2,4-Dihydroxy-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine, allowing for greater structural diversity and optimization.

In conclusion,2,4-Dihydroxy-6-(trifluoromethyl)-3-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261811-73-7) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features make it suitable for applications in anti-inflammatory and anticancer research. Ongoing studies continue to explore its potential bioactivity and optimize its synthetic pathways for future clinical applications.